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Method Principle: This method determines Nitrovin in animal feeds using reversed-phase liquid

chromatography with a UV detector. The sample is extracted with an organic solvent mixture and purified

via solid-phase extraction (SPE) to remove interfering matrix components before analysis [1].

Materials and Methods

Standards and Reagents

Nitrovin standard: Purified from crude product using ethylene glycol monoethyl ether [1].
Extraction solution: Dimethyl formamide, acetonitrile, and methanol in a ratio of 50:25:25 (v/v/v) [1].

Mobile phase: Acetonitrile and 0.1% formic acid solution (v/v) in a ratio of 50:50 (v/v) [1].
Use HPLC-grade solvents and ultrapure water.

Instrumentation and Equipment

Liquid Chromatograph: Equipped with a binary or quaternary pump and an autosampler.
Detector: Ultraviolet (UV) detector set to 378 nm [1].

Analytical Column: Reverse-phase C18 column. The original study did not specify column
dimensions [1].

Solid-Phase Extraction (SPE) system for sample clean-up.
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SPE Cartridge: Reversed-phase SPE cartridge [1].

Experimental Procedure

Sample Preparation Workflow

The sample preparation and analysis process is illustrated below.

Start Sample Preparation

Homogenize feed sample

Weigh test portion

Extract with DMF/ACN/MeOH
(50:25:25, v/v/v)

Clean-up extract using
Reversed-Phase SPE Cartridge

Inject into LC system

Click to download full resolution via product page

Chromatographic Conditions

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://link.springer.com/article/10.1365/s10337-009-1301-y
https://www.smolecule.com/products/s562261?utm_src=pdf-body-img
https://www.smolecule.com/products/s562261?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The table below details the operational parameters for the liquid chromatography system.

Parameter Specification

Detection Wavelength 378 nm [1]

Mobile Phase Acetonitrile : 0.1% Formic Acid (50:50, v/v) [1]

Flow Rate 1.2 mL min⁻¹ [1]

Injection Volume Not specified in search results

Column Temperature Not specified in search results

Preparation of Standard and Calibration Solutions

Accurately weigh a purified Nitrovin standard.
Dissolve and dilute with an appropriate solvent to prepare a stock standard solution.

Serially dilute the stock solution to prepare a series of working standard solutions for constructing the
calibration curve.

Method Validation

The method was validated with the following performance characteristics, as reported in the original study

[1]:

Validation Parameter Result

Limit of Detection (LOD) 0.05 mg kg⁻¹

Limit of Quantification (LOQ) 0.2 mg kg⁻¹

Linearity Satisfactory (specific range not provided)

Recovery Satisfactory
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Validation Parameter Result

Precision (Repeatability) Precise repeatability confirmed

Trueness Satisfactory

Selectivity Satisfactory selectivity achieved

Discussion and Notes

Wavelength Selection: The 378 nm wavelength corresponds to the absorption maximum of

Nitrovin, ensuring high detection sensitivity [1].
Sample Clean-up: The use of reversed-phase SPE is critical for removing co-extracted matrix

components from the complex feed sample, which helps protect the analytical column and reduces
background interference [1].

Regulatory Context: It is important to note that the use of Nitrovin in food-producing animals is
banned in many regions. This method was developed in the context of monitoring and enforcing this

ban [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s562261?utm_src=pdf-bulk
https://www.smolecule.com/products/s562261?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

